2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-3,5,6,7,8,9-hexahydropyrimido[1,6-a]azepin-2(1H)-yl]-N-(2-methylphenyl)acetamide

• IUPAC Name: 2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-6,7,8,9-tetrahydro-5H-pyrimido[1,6-a]azepin-2-yl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C21H23N5O4/c1-13-8-5-6-9-15(13)23-17(27)12-26-20(28)18(19-22-14(2)30-24-19)16-10-4-3-7-11-25(16)21(26)29/h5-6,8-9H,3-4,7,10-12H2,1-2H3,(H,23,27)
• InChI Key: ANKGWEBCSQJWGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CN2C(=O)C(=C3CCCCCN3C2=O)C4=NOC(=N4)C
• Molecular Formula: C21H23N5O4
• Molecular Weight: 409.4 g/mol
• CAS No.: 1775444-53-5

Description

2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-3,5,6,7,8,9-hexahydropyrimido[1,6-a]azepin-2(1H)-yl]-N-(2-methylphenyl)acetamide is a useful research compound. Its molecular formula is C21H23N5O4 and its molecular weight is 409.446. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

NMR Study and Structural Determination

A novel compound containing a 1,3,4-oxadiazole derivative was synthesized and characterized using NMR and other techniques. This study demonstrates the utility of 1,3,4-oxadiazole derivatives in synthesizing new compounds with potential biological activities, highlighting the role of structural analysis in understanding these molecules (Li Ying-jun, 2012).

Biological Assessment of 1,3,4-Oxadiazole Derivatives

In vitro biological assessment of 1,3,4-oxadiazole derivatives sandwiched by azinane and acetamides was supported by molecular docking and BSA binding studies. This research underscores the significance of 1,3,4-oxadiazole as an aromatic heterocyclic moiety in drug research due to its low lipophilicity and potential bioactivity enhancement (N. Virk et al., 2023).

Antimicrobial and Hemolytic Activity

A new series of 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides were prepared, showcasing the pharmacological potential of 1,3,4-oxadiazole derivatives. This study provides insight into the antimicrobial and hemolytic activities of these compounds, suggesting their utility in developing new therapeutic agents (Samreen Gul et al., 2017).

CRMP 1 Inhibition for Cancer Treatment

Design and synthesis of 1,3,4-oxadiazole derivatives as Collapsin Response Mediator Protein 1 (CRMP 1) inhibitors were explored for their potential in treating small lung cancer. This research highlights the application of 1,3,4-oxadiazole derivatives in designing compounds with significant biological activities, including anticancer properties (Ishan I. Panchal et al., 2020).

Antioxidant and Antimicrobial Activities

A study on the synthesis of 2-Mercaptobenzimidazole derivatives and its activities provided insights into the antibacterial, antifungal, and cytotoxic properties of these compounds. The research emphasizes the role of 1,3,4-oxadiazole derivatives in developing compounds with potential antioxidant and antimicrobial activities (Poonam Devi et al., 2022).